Cas no 61773-06-6 (Benzo[h]quinoline, 2-chloro-4-methyl-)

Benzo[h]quinoline, 2-chloro-4-methyl- structure
61773-06-6 structure
Product Name:Benzo[h]quinoline, 2-chloro-4-methyl-
CAS No:61773-06-6
MF:C14H10ClN
MW:227.688902378082
CID:466660
PubChem ID:269163
Update Time:2025-04-19

Benzo[h]quinoline, 2-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[h]quinoline, 2-chloro-4-methyl-
    • 2-chloro-4-methylbenzo[h]quinoline
    • 2-chlor-4-methylbenzo<h>-quinoline
    • 61773-06-6
    • NSC-109757
    • 2-chloranyl-4-methyl-benzo[h]quinoline
    • A833648
    • NSC109757
    • DTXSID60296528
    • Inchi: 1S/C14H10ClN/c1-9-8-13(15)16-14-11(9)7-6-10-4-2-3-5-12(10)14/h2-8H,1H3
    • InChI Key: VLMGKKNZLLTOGT-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C)=C2C=CC3C=CC=CC=3C2=N1

Computed Properties

  • Exact Mass: 227.05000
  • Monoisotopic Mass: 227.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 4.34980
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